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Compound Focus: 4-Isopropylbenzoic Acid

CAS No.: 536-66-3

Cat. No.: S524556

Get Quote

Chemical Identity and Basic Information

The following table summarizes the confirmed identifiers and basic chemical data for 4-isopropylbenzoic

acid from biochemical databases.

Property Details

Common Name 4-Isopropylbenzoic acid [1] [2]

Synonymous Names Cumic acid, p-cumic acid, Cuminic acid, p-Isopropylbenzoic acid [1] [3]

[2]

KEGG Compound ID C06578 [4] [3]

CAS Registry Number 536-66-3 [1] [4] [3]

Chemical Formula C10H12O2 [1] [4] [2]

Average Molecular
Weight

164.20 g/mol [1] [3] [2]

Canonical SMILES CC(C)C1=CC=C(C=C1)C(O)=O [1] [2]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s524556?utm_src=pdf-body
https://www.smolecule.com/products/s524556?utm_src=pdf-interest
https://www.smolecule.com/products/s524556?utm_src=pdf-body
https://www.smolecule.com/products/s524556?utm_src=pdf-body
https://hmdb.ca/metabolites/HMDB0035268
https://foodb.ca/compounds/FDB013929
https://hmdb.ca/metabolites/HMDB0035268
https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:28122
https://foodb.ca/compounds/FDB013929
https://bmrb.io/metabolomics/mol_summary/index.php?id=bmse000662&whichTab=0
https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:28122
https://hmdb.ca/metabolites/HMDB0035268
https://bmrb.io/metabolomics/mol_summary/index.php?id=bmse000662&whichTab=0
https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:28122
https://hmdb.ca/metabolites/HMDB0035268
https://bmrb.io/metabolomics/mol_summary/index.php?id=bmse000662&whichTab=0
https://foodb.ca/compounds/FDB013929
https://hmdb.ca/metabolites/HMDB0035268
https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:28122
https://foodb.ca/compounds/FDB013929
https://hmdb.ca/metabolites/HMDB0035268
https://foodb.ca/compounds/FDB013929
https://www.smolecule.com/products/s524556?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Property Details

Classification Aromatic Monoterpenoid [1] [2]

Experimental & Predicted Physicochemical Properties

The experimental and predicted physicochemical data for the compound are summarized in the table below.

Property Value Type (Experimental/Predicted) Source

Melting Point 117 - 118 °C Experimental [1]

Melting Point 117 - 120 °C (lit.) Experimental [5]

Water Solubility 0.15 mg/mL at 25 °C Experimental [1]

Water Solubility 0.28 g/L Predicted [1] [2]

LogP 3.40 Experimental [1] [2]

LogP 2.86 Predicted [1] [2]

pKa (Strongest Acidic) 4.23 Predicted [1] [2]

pKa 4.36 (25°) Experimental [2]

Density 1.1±0.1 g/cm³ Experimental [5]

Boiling Point 271.8±19.0 °C at 760 mmHg Predicted [5]

Flash Point 128.1±16.2 °C Predicted [5]

Reported Biological Activities

The search results indicate specific biological activities for 4-isopropylbenzoic acid, though detailed

experimental protocols are not fully elaborated.
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Antifungal Activity: The compound is isolated from the stem bark of Bridelia retusa and exhibits

antifungal activities [3] [5].
Tyrosinase Inhibition: It acts as a reversible and uncompetitive inhibitor of mushroom tyrosinase.

In one cited study, inhibitors were evaluated by measuring their IC50 values, which is the
concentration required for 50% inhibition of enzyme activity [5].

Research Workflow for Metabolic Pathways

The diagram below outlines a suggested workflow for investigating the metabolic pathways of a compound

like 4-isopropylbenzoic acid.
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Start: Identify Compound
(e.g., 4-Isopropylbenzoic acid)

1. Confirm Basic Identifiers
(CAS, KEGG ID, Formula)

2. Check Major Databases
(KEGG, MetaCyc, HMDB)

3. Analyze Search Results

4. Pathway Found?

5. Investigate Related/General Pathways

No

7. Conduct Experimental Validation

Yes6. Search Scientific Literature
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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